Cas no 1261874-82-1 (3-[2-Fluoro-6-(trifluoromethyl)phenyl]propanoic acid)
1261874-82-1 structure
Product Name:3-[2-Fluoro-6-(trifluoromethyl)phenyl]propanoic acid
CAS No:1261874-82-1
MF:C10H8F4O2
MW:236.162937164307
CID:4984626
Update Time:2023-08-24
3-[2-Fluoro-6-(trifluoromethyl)phenyl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[2-fluoro-6-(trifluoromethyl)phenyl]propanoic acid
- 3-(2'-Fluoro-6'-(trifluoromethyl)phenyl)propionic acid
- 3-[2-Fluoro-6-(trifluoromethyl)phenyl]propanoic acid
-
- Inchi: 1S/C10H8F4O2/c11-8-3-1-2-7(10(12,13)14)6(8)4-5-9(15)16/h1-3H,4-5H2,(H,15,16)
- InChI Key: AJYLRYXZUXJLLQ-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(C(F)(F)F)=C1CCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 252
- XLogP3: 2.7
- Topological Polar Surface Area: 37.3
3-[2-Fluoro-6-(trifluoromethyl)phenyl]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013007026-250mg |
3-(2'-Fluoro-6'-(trifluoromethyl)phenyl)propionic acid |
1261874-82-1 | 97% | 250mg |
504.00 USD | 2021-07-04 | |
| Alichem | A013007026-500mg |
3-(2'-Fluoro-6'-(trifluoromethyl)phenyl)propionic acid |
1261874-82-1 | 97% | 500mg |
855.75 USD | 2021-07-04 | |
| Alichem | A013007026-1g |
3-(2'-Fluoro-6'-(trifluoromethyl)phenyl)propionic acid |
1261874-82-1 | 97% | 1g |
1,460.20 USD | 2021-07-04 |
3-[2-Fluoro-6-(trifluoromethyl)phenyl]propanoic acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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